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Compound of Interest

Compound Name: (S)-1-Benzylpyrrolidin-3-ol

Cat. No.: B008672 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of (S)-1-Benzylpyrrolidin-3-ol

Introduction
(S)-1-Benzylpyrrolidin-3-ol, a chiral pyrrolidine derivative, is a significant building block in

synthetic organic chemistry. Its structural motif is found in various biologically active

compounds and pharmaceuticals. A thorough understanding of its physicochemical properties,

particularly its boiling point, is crucial for its purification, handling, and application in complex

synthetic pathways. This guide provides a comprehensive overview of the boiling point and

other key physical characteristics of (S)-1-Benzylpyrrolidin-3-ol, complete with experimental

protocols for its determination.

Data Presentation: Physicochemical Properties
The quantitative physical and chemical properties of (S)-1-Benzylpyrrolidin-3-ol are

summarized in the table below for easy reference and comparison.
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Property Value

Boiling Point (bp) 115 °C at 0.8 mmHg[1][2][3][4][5]

Molecular Formula C₁₁H₁₅NO[1][3][4][6]

Molecular Weight 177.24 g/mol [1][3][4]

Density 1.07 g/mL at 25 °C[1][2][3][4][5]

Refractive Index (n20/D) 1.548[1][2][3][4][5]

Flash Point >110 °C (>230 °F)[2][5][7]

Optical Activity ([α]24/D) -3.7° (c=5 in methanol)[3][4][5]

CAS Number 101385-90-4[1][3][4]

Appearance Clear light yellow to pale brown liquid[5][8][6]

Experimental Protocols: Boiling Point Determination
under Reduced Pressure
The literature value for the boiling point of (S)-1-Benzylpyrrolidin-3-ol is reported at reduced

pressure (115 °C at 0.8 mmHg), indicating that the compound is susceptible to decomposition

at its atmospheric boiling point. Therefore, vacuum distillation is the appropriate method for its

purification and boiling point determination.

Objective: To determine the boiling point of (S)-1-Benzylpyrrolidin-3-ol using a micro-

distillation apparatus under reduced pressure.

Apparatus:

Round-bottom flask (10 mL or 25 mL)

Hickman distillation head

Water-cooled condenser

Thermometer or thermocouple

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.lookchem.com/cas-101/101385-90-4.html
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
http://www.chemicalland21.com/bioscience/Chiral/(S)-N-BENZYL-3-HYDROXYPYRROLIDINE.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.lookchem.com/cas-101/101385-90-4.html
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.lookchem.com/cas-101/101385-90-4.html
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
https://www.lookchem.com/cas-101/101385-90-4.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
https://www.molbase.com/supplier/786118-product-4761025.html
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3736601.htm
http://www.chemicalland21.com/bioscience/Chiral/(S)-N-BENZYL-3-HYDROXYPYRROLIDINE.htm
https://www.benchchem.com/product/b008672?utm_src=pdf-body
https://www.benchchem.com/product/b008672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vacuum pump

Manometer

Heating mantle with a magnetic stirrer

Boiling chips or magnetic stir bar

Clamps and stands

Cold trap (recommended)

Procedure:

Sample Preparation: Place approximately 3-5 mL of (S)-1-Benzylpyrrolidin-3-ol into the

round-bottom flask along with a few boiling chips or a magnetic stir bar to ensure smooth

boiling.

Apparatus Assembly:

Assemble the micro-distillation apparatus as illustrated in the workflow diagram below.

Ensure all glass joints are properly greased and sealed to maintain a vacuum.

Position the thermometer bulb so that the top of the bulb is level with the bottom of the

side arm of the distillation head. This ensures an accurate reading of the vapor

temperature as it enters the condenser.

Connect the distillation apparatus to a vacuum pump via a cold trap. The cold trap is

essential to protect the pump from corrosive vapors.

Incorporate a manometer into the system between the cold trap and the pump to monitor

the pressure accurately.

Distillation Process:

Turn on the cooling water to the condenser.

Begin stirring the sample if using a magnetic stirrer.
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Gradually evacuate the system using the vacuum pump to the desired pressure (e.g., 0.8

mmHg).

Once the pressure is stable, begin to gently heat the sample in the round-bottom flask

using the heating mantle.

Increase the temperature slowly until the liquid begins to boil and a ring of refluxing

condensate is observed rising towards the distillation head.

Data Collection:

Record the temperature at which the vapor temperature stabilizes while the distillate is

consistently collecting in the Hickman head. This stable temperature is the boiling point at

the recorded pressure.[9]

It is crucial to monitor both the temperature and the pressure throughout the distillation, as

fluctuations in pressure will affect the boiling point.

Shutdown:

Once the distillation is complete or the desired amount of distillate is collected, remove the

heating mantle and allow the apparatus to cool to room temperature.

Slowly and carefully vent the system to atmospheric pressure before turning off the

vacuum pump.

Disassemble the apparatus and collect the purified distillate.

Mandatory Visualization
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Caption: Workflow for Boiling Point Determination Under Reduced Pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b008672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b008672?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/aldrich/366943
https://www.lookchem.com/cas-101/101385-90-4.html
https://www.sigmaaldrich.com/US/en/product/aldrich/366943
https://www.sigmaaldrich.com/CH/fr/product/aldrich/366943
https://m.chemicalbook.com/ProductChemicalPropertiesCB3736601_EN.htm
http://www.chemicalland21.com/bioscience/Chiral/(S)-N-BENZYL-3-HYDROXYPYRROLIDINE.htm
https://www.molbase.com/supplier/786118-product-4761025.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3736601.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b008672#s-1-benzylpyrrolidin-3-ol-boiling-point
https://www.benchchem.com/product/b008672#s-1-benzylpyrrolidin-3-ol-boiling-point
https://www.benchchem.com/product/b008672#s-1-benzylpyrrolidin-3-ol-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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